N-(4-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide

• Molecular Formula: C22H23BrN2OS
• Molecular Weight: 443.4 g/mol
• IUPAC Name: N-(4-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide
• InChI: InChI=1S/C22H23BrN2OS/c1-4-6-20(26)25(18-13-11-17(23)12-14-18)22-24-21(19(5-2)27-22)16-9-7-15(3)8-10-16/h7-14H,4-6H2,1-3H3
• InChI Key: YECOMPZSBPNRFQ-UHFFFAOYSA-N
• SMILES: CCCC(=O)N(C1=CC=C(C=C1)Br)C2=NC(=C(S2)CC)C3=CC=C(C=C3)C

Description

N-(4-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as BPTB and is a thiazole-based inhibitor of ubiquitin-specific protease 7 (USP7). USP7 is a deubiquitinating enzyme that plays a critical role in the regulation of various cellular processes, including DNA damage response, cell cycle progression, and apoptosis. Inhibition of USP7 has been shown to have therapeutic potential in the treatment of various diseases, including cancer and neurodegenerative disorders.

Mechanism of Action

BPTB acts as an allosteric inhibitor of N-(4-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide by binding to a pocket adjacent to the catalytic site of the enzyme. This binding induces conformational changes in the enzyme that prevent its interaction with ubiquitin and other substrates. Inhibition of N-(4-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide activity by BPTB leads to the stabilization of various proteins, including p53, MDM2, and FOXO4, which play critical roles in the regulation of cell cycle progression and apoptosis.
Biochemical and Physiological Effects:
BPTB has been shown to have significant biochemical and physiological effects on cells. Inhibition of N-(4-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide activity by BPTB leads to the stabilization of various proteins, including p53, MDM2, and FOXO4, which play critical roles in the regulation of cell cycle progression and apoptosis. BPTB has also been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a potential therapeutic agent for the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the major advantages of BPTB is its specificity for N-(4-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide. This specificity makes it a valuable tool compound for the study of N-(4-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide biology and as a potential lead for the development of new N-(4-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide inhibitors. However, one of the limitations of BPTB is its solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for the study of BPTB. One area of interest is the development of more potent and selective N-(4-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide inhibitors based on the structure of BPTB. Another potential direction is the study of the effects of BPTB on other cellular processes, such as autophagy and DNA repair. Additionally, the therapeutic potential of BPTB in the treatment of various diseases, including cancer and neurodegenerative disorders, warrants further investigation.

Synthesis Methods

The synthesis of BPTB involves the reaction of 4-bromobenzylamine with 2-bromoethyl butyrate, followed by the reaction of the resulting intermediate with 5-ethyl-4-(4-methylphenyl)-1,3-thiazole-2-amine. The final product is obtained through a purification process involving column chromatography and recrystallization.

Scientific Research Applications

BPTB has been extensively studied for its potential applications in scientific research. One of the major areas of interest is its role in the regulation of N-(4-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide activity. Inhibition of N-(4-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide by BPTB has been shown to have therapeutic potential in the treatment of various diseases, including cancer and neurodegenerative disorders. BPTB has also been studied for its potential use as a tool compound for the study of N-(4-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide biology and as a potential lead for the development of new N-(4-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide inhibitors.